2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one

• Molecular Formula: C16H12BrNO3
• Molecular Weight: 346.17 g/mol
• IUPAC Name: 2-(5-bromo-2-methoxyphenyl)-5-methyl-3,1-benzoxazin-4-one
• InChI: InChI=1S/C16H12BrNO3/c1-9-4-3-5-12-14(9)16(19)21-15(18-12)11-8-10(17)6-7-13(11)20-2/h3-8H,1-2H3
• InChI Key: PEOLLRWJGHDLRS-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC=C1)N=C(OC2=O)C3=C(C=CC(=C3)Br)OC

Description

2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one, also known as BM 212, is a benzoxazine derivative that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and limitations for lab experiments have been extensively studied.

Scientific Research Applications

2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one 212 has been studied for its potential therapeutic applications, including its anti-inflammatory, anti-cancer, and anti-microbial properties. In vitro studies have shown that 2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one 212 inhibits the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, and reduces the activation of nuclear factor-kappa B, which plays a critical role in inflammation. 2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one 212 has also been shown to induce apoptosis and inhibit the growth of cancer cells, including breast, lung, and colon cancer cells. Additionally, 2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one 212 has exhibited anti-microbial activity against various bacteria and fungi, including drug-resistant strains.

Mechanism of Action

2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one 212 has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2, which plays a critical role in inflammation, and topoisomerase II, which is involved in DNA replication and repair. 2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one 212 has also been shown to induce apoptosis by activating caspase-3 and -9 and increasing the expression of Bax, a pro-apoptotic protein, and decreasing the expression of Bcl-2, an anti-apoptotic protein.
Biochemical and Physiological Effects:
2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one 212 has been shown to have various biochemical and physiological effects, including reducing inflammation, inducing apoptosis, and inhibiting the growth of cancer cells. 2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one 212 has also been shown to decrease the production of reactive oxygen species and increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, which play a critical role in protecting cells from oxidative damage.

Advantages and Limitations for Lab Experiments

2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one 212 has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, its limited availability and high cost can be a limitation for some experiments.

Future Directions

There are several future directions for the study of 2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one 212, including:
1. Investigating the potential therapeutic applications of 2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one 212 in animal models and clinical trials.
2. Studying the structure-activity relationship of 2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one 212 and its analogs to identify more potent and selective compounds.
3. Exploring the mechanisms underlying the anti-inflammatory, anti-cancer, and anti-microbial properties of 2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one 212.
4. Investigating the potential of 2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one 212 as a lead compound for the development of new drugs for the treatment of various diseases.
5. Studying the pharmacokinetics and pharmacodynamics of 2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one 212 in vivo to optimize its dosing and administration.
Conclusion:
2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one 212 is a benzoxazine derivative that has gained significant attention in scientific research due to its potential therapeutic applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. Further research is needed to fully understand the potential of 2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one 212 as a therapeutic agent.

Synthesis Methods

2-(5-bromo-2-methoxyphenyl)-5-methyl-4H-3,1-benzoxazin-4-one 212 can be synthesized using various methods, including the reaction of 5-bromo-2-methoxyphenol with 5-methyl-3-nitrobenzoic acid, followed by reduction of the nitro group and cyclization to form the benzoxazine ring. Other methods include the reaction of 5-bromo-2-methoxyphenol with 5-methyl-3-aminobenzoic acid, followed by cyclization, or the reaction of 5-bromo-2-methoxyphenol with 5-methyl-3-bromo-2-hydroxybenzoic acid, followed by reduction and cyclization.